Cas no 2228301-78-6 (2-(3-ethyloxetan-3-yl)butanedioic acid)

• Product Name: 2-(3-ethyloxetan-3-yl)butanedioic acid
• CAS No: 2228301-78-6
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 6044011
• PubChem ID: 165841420
• Update Time: 2025-06-14

2-(3-ethyloxetan-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyloxetan-3-yl)butanedioic acid
• 2228301-78-6
• EN300-2000905

• Inchi： 1S/C9H14O5/c1-2-9(4-14-5-9)6(8(12)13)3-7(10)11/h6H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： GDORAPQUCNQULN-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 202.08412354g/mol
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(3-ethyloxetan-3-yl)butanedioic acid

Comprehensive Overview of 2-(3-ethyloxetan-3-yl)butanedioic acid (CAS No. 2228301-78-6): Properties, Applications, and Innovations

The compound 2-(3-ethyloxetan-3-yl)butanedioic acid (CAS No. 2228301-78-6) is a chemically intriguing molecule that has garnered attention in both academic and industrial research. This oxetane-derivative dicarboxylic acid is characterized by its unique structural features, combining an ethyl-substituted oxetane ring with a butanedioic acid backbone. Such a configuration imparts distinct physicochemical properties, making it a versatile intermediate in organic synthesis and material science. Researchers have explored its potential in polymer chemistry, where its bifunctional nature enables cross-linking and modification of polymer chains, enhancing thermal stability and mechanical performance.

In recent years, the demand for sustainable and bio-based chemicals has surged, aligning with global trends toward green chemistry. 2-(3-ethyloxetan-3-yl)butanedioic acid fits into this narrative due to its potential derivatization into eco-friendly polymers or coatings. Its oxetane moiety is particularly noteworthy, as oxetanes are increasingly studied for their ring-opening polymerization capabilities, a process that can yield materials with low environmental impact. This aligns with frequent search queries such as "green polymer additives" and "sustainable chemical intermediates," reflecting growing consumer and industrial interest in environmentally responsible alternatives.

The synthesis of 2-(3-ethyloxetan-3-yl)butanedioic acid typically involves multi-step organic reactions, including the formation of the oxetane ring through cyclization strategies. Advanced techniques like microwave-assisted synthesis or catalytic methods have been investigated to improve yield and reduce energy consumption—a topic frequently searched in the context of "efficient chemical synthesis" and "catalyst optimization." Its carboxylic acid groups further allow for functionalization, enabling applications in drug delivery systems or as a building block for biodegradable plastics, addressing the rising popularity of searches like "biodegradable material precursors."

From an analytical standpoint, CAS No. 2228301-78-6 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research and industrial use. Quality control is critical, as impurities can affect downstream applications, a concern often highlighted in queries like "chemical purity standards" and "analytical methods for specialty chemicals." The compound's stability under various conditions is also a key focus, with studies examining its behavior under thermal stress or in different solvents—information highly relevant to formulators and material scientists.

Innovations in pharmaceutical research have also explored 2-(3-ethyloxetan-3-yl)butanedioic acid as a potential intermediate for prodrug design. Its ability to modify solubility and bioavailability aligns with trending topics like "drug delivery enhancement" and "pharmacokinetic optimization." Additionally, the compound's compatibility with click chemistry reactions makes it valuable for bioconjugation, a technique widely searched in the context of "targeted therapy development."

In summary, 2-(3-ethyloxetan-3-yl)butanedioic acid (CAS No. 2228301-78-6) represents a multifaceted chemical entity with applications spanning sustainable materials, pharmaceuticals, and advanced polymers. Its structural versatility and alignment with green chemistry principles position it as a compound of enduring relevance, addressing both current industrial needs and future innovations. As research continues, its role in addressing challenges like material sustainability and drug efficacy is likely to expand, further cementing its importance in the chemical sciences.